Cas no 1795502-99-6 (3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole)

• Product Name: 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole
• CAS No: 1795502-99-6
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• CID: 5152488
• Update Time: 2026-03-03

3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-bromo-1-cyclopentyl-4-nitro-

• Inchi： 1S/C8H10BrN3O2/c9-8-7(12(13)14)5-11(10-8)6-3-1-2-4-6/h5-6H,1-4H2
• InChI Key： LUDVAMYACCYTTR-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C([N+]([O-])=O)C(Br)=N1

Additional information on 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole

Introduction to 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1795502-99-6)

3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1795502-99-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The unique structural features of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole make it a promising candidate for various therapeutic applications.

The chemical structure of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole consists of a pyrazole ring substituted with a bromine atom at the 3-position, a cyclopentyl group at the 1-position, and a nitro group at the 4-position. These substituents contribute to the compound's stability and reactivity, making it an ideal candidate for further chemical modifications and derivatization. The presence of the bromine atom enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability.

In recent years, significant progress has been made in understanding the biological activities of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antifungal properties against various fungal strains, including Candida albicans and Aspergillus fumigatus. These findings highlight the potential of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole as a lead compound for the development of new therapeutic agents.

The mechanism of action of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the inhibition of key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Another potential mechanism is the modulation of signaling pathways that regulate cell proliferation and apoptosis. Further research is needed to elucidate these mechanisms and to optimize the compound for clinical use.

In addition to its biological activities, 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole has been studied for its synthetic accessibility and chemical stability. The synthesis of this compound typically involves multi-step reactions, including bromination, nitration, and cyclization steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole, making it more accessible for large-scale production and further pharmaceutical development.

The safety profile of 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole is an important consideration for its potential use in therapeutic applications. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in vivo. However, further toxicological evaluations are necessary to ensure its safety before advancing to clinical trials. These evaluations will include assessments of genotoxicity, mutagenicity, and long-term toxicity.

Clinical trials are a crucial step in translating laboratory findings into practical therapeutic applications. While no clinical trials have been reported for 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole as of yet, preclinical data suggest that it has the potential to be developed into a novel drug candidate. The development process will involve extensive preclinical testing to establish safety and efficacy profiles, followed by phase I, II, and III clinical trials to evaluate its therapeutic potential in human subjects.

In conclusion, 3-Bromo-1-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1795502-99-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, there is great hope that this compound will contribute significantly to the advancement of pharmaceutical science.